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Compound of Interest

Compound Name: Biotin-PEG4-TFP ester

Cat. No.: B1192319

For Researchers, Scientists, and Drug Development
Professionals

This guide provides an in-depth overview of Biotin-PEG4-TFP ester, a key reagent in
bioconjugation and proteomics research. We will cover its suppliers, technical specifications,
and detailed experimental protocols for its application.

Introduction to Biotin-PEGA4-TFP Ester

Biotin-PEG4-TFP (2,3,5,6-tetrafluorophenyl) ester is a versatile bioconjugation reagent. It
features a biotin moiety for strong and specific binding to avidin and streptavidin, a hydrophilic
polyethylene glycol (PEG) spacer (n=4) to enhance solubility and reduce steric hindrance, and
a TFP ester reactive group for efficient and stable amide bond formation with primary amines
on proteins and other biomolecules.[1][2] The TFP ester is known for its high reactivity and
increased stability in agueous solutions compared to N-hydroxysuccinimide (NHS) esters.[3]

This reagent is widely used for:

» Protein Biotinylation: Labeling antibodies, enzymes, and other proteins for detection,
purification, and immobilization.

» Pull-Down Assays: Capturing protein interaction partners.[1]
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 PROTAC Development: Serving as a linker in the synthesis of Proteolysis Targeting
Chimeras (PROTACS) to induce targeted protein degradation.[4][5][6]

Suppliers and Catalog Information

A variety of life science suppliers offer Biotin-PEG4-TFP ester. The following table
summarizes key information from several vendors.

Molecular

. Catalog . . Storage

Supplier Purity Weight ( g/mol .
Number ) Conditions

BroadPharm BP-22144 >08% 639.7 -20°C

Precise PEG AG-2941 >96% 639.66 -20°C

MedchemExpres - -20°C (with dry
HY-130462 Not specified 639.66 ) o

S ice shipping)

TargetMol T17588 >08% 639.66 -20°C for 3 years

Advanced - .
MDPO009 Not specified 639.66 Not specified

ChemTech

Vector Labs QBD-10009 >98% 639.66 -20°C

Experimental Protocols
General Protein Biotinylation Protocol

This protocol is a general guideline for biotinylating proteins with Biotin-PEG4-TFP ester.
Optimization may be required for specific proteins and applications. This protocol is adapted
from similar biotinylation procedures.[7][8]

Materials:
e Protein to be labeled in an amine-free buffer (e.g., PBS, pH 7.2-8.0)

¢ Biotin-PEG4-TFP ester
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e Anhydrous DMSO or DMF

¢ Desalting column or dialysis equipment for buffer exchange
Procedure:

o Protein Preparation:

o Dissolve the protein in an amine-free buffer at a concentration of 1-10 mg/mL. Buffers
containing primary amines like Tris or glycine are not compatible as they will compete for
reaction with the TFP ester.[8]

o Reagent Preparation:

o Immediately before use, prepare a 10-20 mM stock solution of Biotin-PEG4-TFP ester in
anhydrous DMSO or DMF.[8] Do not store the stock solution as the TFP ester is
susceptible to hydrolysis.

 Biotinylation Reaction:

o Add a calculated amount of the Biotin-PEG4-TFP ester stock solution to the protein
solution. The molar ratio of the biotin reagent to the protein will determine the degree of
labeling and should be optimized. A starting point is a 20 to 50-fold molar excess of the
biotin reagent.

o Incubate the reaction at room temperature for 30-60 minutes or at 4°C for 2 hours.
» Removal of Excess Reagent:

o Remove non-reacted Biotin-PEG4-TFP ester using a desalting column or by dialysis
against an appropriate buffer (e.g., PBS).

e Storage:

o Store the biotinylated protein at 4°C or -20°C, depending on the stability of the protein.

Cell Surface Protein Biotinylation Protocol
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This protocol provides a general procedure for labeling cell surface proteins.

Materials:

Cells in suspension or adherent

Ice-cold, amine-free PBS (pH 8.0)

Biotin-PEGA4-TFP ester

Anhydrous DMSO or DMF

Quenching buffer (e.g., PBS containing 100 mM glycine or Tris)
Procedure:
o Cell Preparation:

o Wash cells three times with ice-cold PBS (pH 8.0) to remove any amine-containing culture
media.[8]

o Resuspend cells in ice-cold PBS (pH 8.0) at a concentration of approximately 25 x 10"6
cells/mL.[8]

e Reagent Preparation:

o Immediately before use, prepare a 20 mM stock solution of Biotin-PEG4-TFP ester in
anhydrous DMSO or DMF.[8]

 Biotinylation Reaction:

o Add the Biotin-PEG4-TFP ester stock solution to the cell suspension to a final
concentration of 1-2 mM.

o Incubate on ice for 30 minutes with gentle mixing to minimize internalization of the biotin
reagent.[8]

e Quenching:
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o Stop the reaction by adding quenching buffer and incubate for 15 minutes on ice.

e Washing:

o Wash the cells three times with ice-cold PBS to remove excess reagent and quenching
buffer.

o Downstream Processing:

o The biotinylated cells are now ready for lysis and subsequent applications such as pull-
down assays.

Visualizing Workflows and Pathways
Biotinylation and Affinity Purification Workflow

The following diagram illustrates the general workflow for biotinylating a protein of interest and
its subsequent use in a pull-down assay to identify interacting partners.
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PROTAC Synthesis Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Biotin-PEG4-TFP Ester for
Bioconjugation and Proteomics]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192319#biotin-peg4-tfp-ester-supplier-and-catalog-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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